![molecular formula C35H50O8 B1254502 (1R,3'R,4S,5'S,6S,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-6'-[(E)-but-2-en-2-yl]-3',24-dihydroxy-21-methoxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one](/img/structure/B1254502.png)
(1R,3'R,4S,5'S,6S,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-6'-[(E)-but-2-en-2-yl]-3',24-dihydroxy-21-methoxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
Overview
Description
VM 44864 is an organic molecular entity and a milbemycin.
Scientific Research Applications
Non-iterative Asymmetric Synthesis of Polyketide Spiroketals
Research conducted by Meilert, Pettit, and Vogel (2004) in "Helvetica Chimica Acta" explored the non-iterative asymmetric synthesis of C15 polyketide spiroketals. They demonstrated high stereo- and enantioselectivity in producing spiroketal compounds. This study is significant for understanding the synthetic routes of complex spiroketals, which are often found in natural products with medicinal properties. (Meilert, Pettit, & Vogel, 2004)
Synthesis of Polyfunctional 1,7-Dioxaspiro[5.5]Undecanes
Gerber‐Lemaire and Vogel (2004) in the "European Journal of Organic Chemistry" developed a method for quick access to polyfunctional spiroketal structures. Their work provides a foundation for synthesizing complex molecular structures that are essential in drug discovery and development. (Gerber‐Lemaire & Vogel, 2004)
Chiral 7-Oxabicyclo[2.2.1]Heptane Building Blocks for Prostanoids
Valiullina, Ivanova, Shitikova, and Miftakhov (2019) in the "Russian Journal of Organic Chemistry" focused on synthesizing chiral building blocks for prostanoids, which are important in pharmaceutical research. Their work contributes to the development of synthetic routes for biologically active compounds. (Valiullina et al., 2019)
Lipase Mediated Resolution of 1,3-Butanediol Derivatives
Izquierdo et al. (2001) in "Tetrahedron-Asymmetry" explored the enzymatic acetylation of butanediol derivatives, demonstrating the potential of enzymes in synthesizing chiral molecules. This research is valuable for green chemistry and sustainable approaches in chemical synthesis. (Izquierdo et al., 2001)
properties
Product Name |
(1R,3'R,4S,5'S,6S,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-6'-[(E)-but-2-en-2-yl]-3',24-dihydroxy-21-methoxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one |
|---|---|
Molecular Formula |
C35H50O8 |
Molecular Weight |
598.8 g/mol |
IUPAC Name |
(1R,3'R,4S,5'S,6S,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-6'-[(E)-but-2-en-2-yl]-3',24-dihydroxy-21-methoxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one |
InChI |
InChI=1S/C35H50O8/c1-8-22(4)30-24(6)16-29(36)34(43-30)18-27-17-26(42-34)13-12-21(3)14-20(2)10-9-11-25-19-40-32-31(39-7)23(5)15-28(33(37)41-27)35(25,32)38/h8-12,15,20,24,26-32,36,38H,13-14,16-19H2,1-7H3/b10-9+,21-12+,22-8+,25-11+/t20-,24-,26+,27-,28-,29+,30+,31+,32+,34-,35+/m0/s1 |
InChI Key |
GECMPKVUETUUQS-MTXJPKRRSA-N |
Isomeric SMILES |
C/C=C(\C)/[C@@H]1[C@H](C[C@H]([C@@]2(O1)C[C@@H]3C[C@H](O2)C/C=C(/C[C@H](/C=C/C=C/4\CO[C@H]5[C@@]4([C@@H](C=C([C@H]5OC)C)C(=O)O3)O)C)\C)O)C |
Canonical SMILES |
CC=C(C)C1C(CC(C2(O1)CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5OC)C)C(=O)O3)O)C)C)O)C |
synonyms |
VM 44864 VM-44864 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R)-2-amino-3-[[(2R)-2-amino-3-[2,2-bis(2-chloroethyl)hydrazinyl]-3-oxopropyl]disulfanyl]-N',N'-bis(2-chloroethyl)propanehydrazide;dihydrobromide](/img/structure/B1254421.png)
![(Z)-but-2-enedioic acid;N-[2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]acetamide](/img/structure/B1254437.png)
